Cas no 54126-45-3 (3-Chloro-N,N-dimethylpyrazin-2-amine)

3-Chloro-N,N-dimethylpyrazin-2-amine is a heterocyclic organic compound featuring a pyrazine core substituted with a chloro group at the 3-position and a dimethylamino group at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chloro group enhances electrophilic substitution potential, while the dimethylamino moiety contributes to nucleophilic character, enabling diverse functionalization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex nitrogen-containing frameworks. The compound’s defined regiochemistry ensures predictable reactivity in cross-coupling and condensation reactions, supporting efficient derivatization for target molecule development.
3-Chloro-N,N-dimethylpyrazin-2-amine structure
54126-45-3 structure
Product Name:3-Chloro-N,N-dimethylpyrazin-2-amine
CAS No:54126-45-3
MF:C6H8ClN3
MW:157.600819587708
MDL:MFCD12827499
CID:355475
PubChem ID:20483427
Update Time:2025-05-27

3-Chloro-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N,N-dimethylpyrazin-2-amine
    • Pyrazinamine, 3-chloro-N,N-dimethyl-
    • (2-chloro-3-dimethylamino)pyrazine
    • (3-chloro-pyrazin-2-yl)-dimethyl-amine
    • 2-Chlor-3-dimethylamino-pyrazin
    • 2-chloro-3-dimethylamino-pyrazine
    • 3-CHLORO-N,N-DIMETHYL-2-PYRAZINAMINE
    • 3-chloro-N,N-dimethyl-2-pyrazinamine(SALTDATA: FREE)
    • Ambcb4034841
    • CTK1F9527
    • MB12030
    • OYOQJUBQXIJGFR-UHFFFAOYSA-N
    • AM87049
    • AK124994
    • 3-chloro-N,N-dimethyl-2-pyrazinamine(SALTDATA
    • MDL: MFCD12827499
    • Inchi: 1S/C6H8ClN3/c1-10(2)6-5(7)8-3-4-9-6/h3-4H,1-2H3
    • InChI Key: OYOQJUBQXIJGFR-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CN=1)N(C)C

Computed Properties

  • Exact Mass: 157.04084
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Topological Polar Surface Area: 29

Experimental Properties

  • PSA: 29.02

3-Chloro-N,N-dimethylpyrazin-2-amine Security Information

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